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Abstract

These application notes provide detailed protocols for utilizing the RO7075573 compound in
murine models of bacterial infection. RO7075573 is a first-generation tethered macrocyclic
peptide antibiotic that demonstrates potent in vivo efficacy against multidrug-resistant
Acinetobacter baumannii.[1][2] The compound functions by inhibiting the LptB2FGC complex,
which is essential for the transport of lipopolysaccharide (LPS) to the outer membrane of Gram-
negative bacteria.[1][3][4] This document outlines the protocols for two established mouse
infection models: a lethal sepsis model and a lung infection model, and presents the
corresponding efficacy data.

Mechanism of Action

RO7075573 represents a novel class of antibiotics that target the lipopolysaccharide transport
machinery.[1][5] By binding to the LptB2FGC transporter, RO7075573 effectively traps LPS
during its transit from the inner to the outer membrane.[3] This disruption of LPS biogenesis
leads to the accumulation of LPS intermediates, ultimately causing bacterial cell death.[3]
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Mechanism of RO7075573 Action.

Experimental Protocols
Mouse Models of Acinetobacter baumannii Infection

Two primary mouse models have been utilized to evaluate the in vivo efficacy of RO7075573
against multidrug-resistant A. baumannii strain ACC00535.[1]

o Lethal Sepsis Model: This model assesses the ability of the compound to protect mice from a
systemic, life-threatening infection.

e Lung Infection Model: This model evaluates the compound's efficacy in a localized
respiratory infection.

Materials and Reagents
e Compound: RO7075573
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o Bacterial Strain: Multidrug-resistant and carbapenem-resistant Acinetobacter baumannii
(CRAB) strain ACC00535.[1]

e Animals: Immunocompetent mice.
e Vehicle: Appropriate solvent for RO7075573 administration (e.g., sterile saline, PBS).
o Anesthetics: As required for procedures.

o Culture Media: Cation-adjusted Mueller-Hinton broth (CAMHB) with 20% human serum.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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